
An In-depth Technical Guide to 3,3,5-
Trimethylcyclohexyl Acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexyl acrylate

Cat. No.: B3431026 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,3,5-Trimethylcyclohexyl Acrylate (TMCHA), a specialty acrylic ester

monomer. It is intended for researchers, scientists, and drug development professionals who

are interested in the application of this versatile monomer in the development of high-

performance polymers.

Core Chemical and Physical Properties
3,3,5-Trimethylcyclohexyl acrylate is a cycloaliphatic acrylate monomer valued for its unique

structural characteristics that impart desirable properties to polymers.[1] It is a colorless liquid

that is insoluble in water but soluble in many organic solvents.[1] The bulky, sterically hindered

trimethylcyclohexyl group is a key feature that contributes to the formation of polymers with

enhanced thermal stability, hardness, and chemical resistance.[2]

Quantitative Physicochemical Data
The following table summarizes the key quantitative data for 3,3,5-Trimethylcyclohexyl
acrylate.
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Property Value Source(s)

Molecular Formula C₁₂H₂₀O₂ [1][3][4][5]

Molecular Weight 196.29 g/mol [3][4][5]

CAS Number 86178-38-3 [1][5]

Boiling Point
234.4 °C at 760 mmHg; 72 °C

at 2 mmHg
[3][6]

Density 0.93 - 0.94 g/cm³ [3][6]

Refractive Index 1.46 [3][6]

Flash Point 89.4 °C [6]

Vapor Pressure 0.0531 mmHg at 25°C [6]

Water Solubility 18.3 mg/L at 20°C [7]

Qualitative Properties
Property Description Source(s)

Appearance
Colorless to light yellow clear

liquid
[3][4]

Odor Low odor [1][5]

Solubility
Insoluble in water, soluble in

organic solvents
[1]

Stability

Good stability at room

temperature; should be

protected from light to prevent

polymerization. Often

stabilized with MEHQ.

[1][3]

Synthesis and Polymerization
The primary method for synthesizing 3,3,5-Trimethylcyclohexyl acrylate is through the

esterification of 3,3,5-trimethylcyclohexanol with acrylic acid or its derivatives.[2] This reaction
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is typically catalyzed by an acid.

Polymers of 3,3,5-Trimethylcyclohexyl acrylate are most commonly prepared via free-radical

polymerization.[2] The bulky cycloaliphatic group of TMCHA contributes to polymers with a high

glass transition temperature (Tg), leading to materials with increased hardness and thermal

stability.[1][2]

Experimental Protocols
Synthesis of 3,3,5-Trimethylcyclohexyl Acrylate via Esterification:

While a specific, detailed experimental protocol for the synthesis of 3,3,5-Trimethylcyclohexyl
acrylate is not readily available in the searched literature, a general procedure for the

esterification of cyclohexanol derivatives with (meth)acrylic acid is described. This can be

adapted for TMCHA.

Reactants: 3,3,5-trimethylcyclohexanol and acrylic acid.

Catalyst: An acid catalyst such as p-toluenesulfonic acid is commonly used.

Solvent/Water-carrying agent: A solvent like cyclohexane can be used to azeotropically

remove the water formed during the reaction, driving the equilibrium towards the product.

Inhibitor: A polymerization inhibitor, such as phenothiazine, is added to prevent the

polymerization of the acrylate product during synthesis.

Reaction Conditions: The reaction is typically carried out under stirring at an elevated

temperature (e.g., 95-98°C) for several hours.

Work-up: After the reaction, the product is purified, which may involve washing to remove the

acid catalyst and unreacted starting materials, followed by distillation.

Free-Radical Polymerization of 3,3,5-Trimethylcyclohexyl Acrylate:

A general protocol for the free-radical polymerization of acrylate monomers is as follows:

Monomer: 3,3,5-Trimethylcyclohexyl acrylate.
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Initiator: A free-radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide

(BPO) is used.

Solvent: The polymerization can be carried out in bulk (without solvent) or in a suitable

solvent like toluene or chlorobenzene.

Procedure: The monomer, initiator, and solvent (if used) are placed in a reaction vessel. The

mixture is deoxygenated by several freeze-pump-thaw cycles to remove oxygen, which can

inhibit radical polymerization. The vessel is then sealed and heated to a temperature at

which the initiator decomposes to generate free radicals (e.g., 70°C for AIBN). The

polymerization is allowed to proceed for a specified time to achieve the desired conversion.

Termination: The polymerization is terminated, often by cooling the reaction mixture and

precipitating the polymer in a non-solvent.

Purification: The resulting polymer is then purified to remove any unreacted monomer and

initiator residues.

Visualizing Chemical Structure and Reactions
The following diagrams, generated using Graphviz, illustrate the chemical structure of 3,3,5-
Trimethylcyclohexyl acrylate and a simplified representation of its synthesis and

polymerization.

3,3,5-Trimethylcyclohexyl Acrylate

Click to download full resolution via product page

Figure 1: Chemical Structure of 3,3,5-Trimethylcyclohexyl Acrylate
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Figure 2: Synthesis and Polymerization of 3,3,5-Trimethylcyclohexyl Acrylate

Applications and Performance Characteristics
3,3,5-Trimethylcyclohexyl acrylate is a key monomer in the formulation of high-performance

polymers for various applications. Its unique properties make it particularly suitable for:

Coatings: The hardness, chemical resistance, and weatherability imparted by TMCHA make

it an excellent choice for protective and decorative coatings.[6]

Adhesives: Polymers derived from TMCHA exhibit strong adhesion and durability, making

them suitable for demanding adhesive applications.[6]

Inks: In UV/EB curable inks, TMCHA contributes to low viscosity and good pigment wetting,

resulting in inks with excellent scratch resistance and adhesion.[1]

Plastics: It is used in the manufacturing of plastics to enhance their hardness, durability, and

thermal stability.[6]

The key performance characteristics that drive these applications include:

Low Shrinkage: The bulky monomer structure helps to reduce volumetric shrinkage during

polymerization.[1]

Enhanced Hardness and Toughness: The rigid cyclic group increases the glass transition

temperature (Tg) of the resulting polymer, leading to harder and more durable materials.[1]

[2]
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Excellent Weatherability and Hydrolysis Resistance: The cycloaliphatic structure provides

good resistance to degradation from UV radiation and moisture.[1]

Good Adhesion: TMCHA promotes adhesion to a variety of substrates, including plastics and

metals.[1]

Safety and Handling
3,3,5-Trimethylcyclohexyl acrylate is classified as a substance that can cause skin and

serious eye irritation, may cause an allergic skin reaction, and may cause respiratory irritation.

It is also considered toxic to aquatic life with long-lasting effects. Proper safety precautions

should be taken when handling this chemical.

Recommended Handling Practices:

Work in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place, away from sources of ignition and direct

sunlight.

Keep containers tightly closed.

In case of exposure, it is important to seek fresh air if inhaled, wash skin with soap and water,

and flush eyes with copious amounts of water. Medical attention should be sought if irritation

persists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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